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Compound of Interest

Compound Name: 1,4-Dimethoxybutane

Cat. No.: B078858

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical information on 1,4-Dimethoxybutane, a versatile diether
used in various scientific applications. It serves as a valuable reagent in organic synthesis,
acting as both a solvent and a synthetic intermediate.

Core Molecular Information

1,4-Dimethoxybutane is an organic compound featuring a butane backbone with methoxy
groups at positions 1 and 4.[1] Its structure allows it to act as a bidentate ligand in coordination
chemistry and as a protected form of 1,4-butanediol in synthetic chemistry.[2]

Quantitative Molecular Data

The fundamental molecular properties of 1,4-Dimethoxybutane are summarized in the table
below.

Property Value Source
Molecular Formula C6H1402 [11[3114]
Molecular Weight 118.17 g/mol [1]

CAS Number 13179-96-9 [11[3]
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Chemical Structure

The structural formula of 1,4-Dimethoxybutane is CH30O(CH2)4OCHS3.[1][4] This linear diether
structure is key to its chemical properties and applications.
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Caption: Chemical structure of 1,4-Dimethoxybutane.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b078858?utm_src=pdf-body-img
https://www.benchchem.com/product/b078858?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Research

1,4-Dimethoxybutane is utilized across various scientific fields:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules,
including methyl ethers and in the cyclization of w,w'-dimethoxyalkanes.[2][3][5][6]

Biology: The compound is used in the study of metabolic pathways and enzyme reactions.[2]

Medicine: It is investigated for its potential use in drug delivery systems.[2]

Industry: This compound is employed as a solvent and in the production of polymers and
resins.[2]

Due to its simple chemical nature, there are no complex signaling pathways directly associated
with 1,4-Dimethoxybutane. Its utility lies in its role as a building block and solvent in chemical
synthesis. No complex experimental workflows are specifically detailed for this compound in
the provided context, as its use is standard to organic synthesis protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078858#1-4-dimethoxybutane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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